Cas no 2244085-41-2 (Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester)

• Product Name: Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester
• CAS No: 2244085-41-2
• MF: C₁₃H₁₀N₂O₅
• MW: 274.22890329361
• CID: 5184475
• Update Time: 2025-07-15

Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester

• Inchi： 1S/C13H10N2O5/c1-20-13(17)9-4-5-11(12(7-9)15(18)19)14-6-2-3-10(14)8-16/h2-8H,1H3
• InChI Key： RDVIBYFJFTZEKZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C=CC=C2C=O)C([N+]([O-])=O)=C1

Additional information on Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester

Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester (CAS No. 2244085-41-2): A Comprehensive Overview

Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester, identified by its CAS number 2244085-41-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their diverse biological activities and potential applications in drug development. The intricate structure of this molecule, featuring a benzoic acid core substituted with a nitro group at the 3-position and a formyl-pyrrole moiety at the 4-position, makes it a subject of intense interest for synthetic chemists and medicinal researchers.

The< strong>benzoic acid moiety is a well-known aromatic compound that serves as a precursor in the synthesis of various pharmaceuticals and industrial chemicals. Its acidic properties, derived from the carboxylic acid group, make it useful in the formation of esters, amides, and other derivatives. The presence of a< strong>nitro group at the 3-position introduces electrophilic characteristics to the molecule, facilitating further functionalization and reactivity. This nitro group can be reduced to an amine, which is a common strategy in drug design to enhance solubility and bioavailability.

The< strong>formyl-pyrrole substituent is particularly noteworthy due to its potential biological activity. Pyrroles are heterocyclic compounds that are known to exhibit a wide range of pharmacological effects. The formyl group (-CHO) attached to the pyrrole ring can participate in condensation reactions, forming Schiff bases or other nitrogen-containing heterocycles. These derivatives often display enhanced biological activity, making them valuable candidates for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from< strong>benzoic acid-based scaffolds. The combination of the nitro group and the formyl-pyrrole moiety in< strong>Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester suggests potential applications in various therapeutic areas. For instance, nitroaromatic compounds have been explored for their antimicrobial and anti-inflammatory properties. The formyl group also opens up possibilities for further derivatization into more complex molecules with tailored biological activities.

The< strong>methyl ester functionality at the end of the molecule influences its solubility and metabolic stability. Esters are often used in pharmaceuticals to improve oral bioavailability and to modify the pharmacokinetic profile of drugs. The methyl ester group can be hydrolyzed in vivo to release the corresponding carboxylic acid, which may be more pharmacologically active or easier to metabolize.

Recent studies have highlighted the importance of< strong>Benzoic acid-derived compounds in drug discovery. For example, derivatives of benzoic acid have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitro group in particular has been shown to enhance binding affinity to target proteins by increasing electrophilicity. This property makes it an attractive feature for designing drugs that require precise targeting.

The< strong>formyl-pyrrole moiety has also been studied for its ability to interact with biological targets such as enzymes and receptors. Pyrroles are known to be involved in various biological processes, including DNA binding and protein-protein interactions. By incorporating this moiety into< strong>Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester, researchers aim to develop molecules that can modulate these interactions for therapeutic benefit.

The synthesis of< strong>Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of benzoic acid derivatives followed by functionalization at the para position with a formyl-pyrrole group. The introduction of the methyl ester typically occurs during later stages of synthesis or as a protecting group that is later removed under specific conditions.

In conclusion, Benzoic acid, 4-(2-formyl-1H-pyrrol-1-yl)-3-nitro-, methyl ester (CAS No. 2244085-41-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug development. The combination of< strong>benzoic acid,< strong>nitro group, and< strong>formyl-pyrrole moieties offers a rich platform for designing novel therapeutic agents with diverse biological activities.